molecular formula C6H9N3O B6251022 {4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazol-3-yl}methanol CAS No. 128773-84-2

{4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazol-3-yl}methanol

Cat. No. B6251022
CAS RN: 128773-84-2
M. Wt: 139.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2,3-Triazoles are a class of heterocyclic compounds that contain three nitrogen atoms and two carbon atoms in a five-membered ring . They are known for their low toxicity, high bioavailability, and stability in both acidic and basic conditions . Pyrazolopyrimidines are another class of nitrogen-containing heterocyclic compounds that are considered as privileged core skeletons in biologically active compounds .


Synthesis Analysis

1,4-Disubstituted-1,2,3-triazoles have been synthesized using Cu (I) catalyzed click reaction. This involves a cycloaddition reaction of 1,3-dipolar organic azide and terminal alkyne in the presence of Cu (I) catalyst .


Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of nitrogen atoms in the ring structure. For example, 1,2,3-triazoles have three nitrogen atoms and two carbon atoms in the ring .


Chemical Reactions Analysis

The synthesis of these compounds often involves reactions under ultrasonic-assisted conditions, such as the Huisgen 1,3-dipolar cycloaddition reaction .


Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be characterized using techniques such as IR absorption spectra and NMR spectroscopy .

Scientific Research Applications

Pharmaceuticals: Antimicrobial Agents

The pyrrolopyrazine scaffold, which is structurally related to the compound , has been shown to possess significant antimicrobial properties. Derivatives of this scaffold have been utilized in the development of new antimicrobial agents that target resistant strains of bacteria and fungi. The presence of nitrogen atoms in the heterocyclic ring system contributes to the bioactivity, making these compounds promising candidates for drug development .

Anti-inflammatory Therapeutics

Inflammation is a biological response to harmful stimuli, and controlling it is crucial for treating various diseases. Pyrrolopyrazine derivatives have demonstrated anti-inflammatory activity, suggesting potential applications in designing anti-inflammatory drugs. The modulation of inflammatory pathways by these compounds could lead to effective treatments for chronic inflammatory diseases .

Antiviral Drug Development

The ongoing challenge of emerging viral infections necessitates the discovery of novel antiviral compounds. Pyrrolopyrazine derivatives have shown potential in inhibiting viral replication. The structural features of these compounds, including the pyrrolopyrazine core, can be optimized to enhance their antiviral capabilities, offering a pathway for the development of new antiviral drugs .

Antifungal Applications

Fungal infections pose a significant health risk, especially to immunocompromised individuals. The pyrrolopyrazine derivatives exhibit antifungal activity, which can be harnessed to create new antifungal treatments. These compounds could be particularly useful in combating drug-resistant fungal strains .

Antioxidant Properties for Neuroprotection

Oxidative stress is implicated in the pathogenesis of neurodegenerative diseases. Pyrrolopyrazine derivatives have antioxidant properties, which could be beneficial in developing neuroprotective agents. By scavenging free radicals, these compounds may help in preventing or slowing the progression of diseases like Alzheimer’s and Parkinson’s .

Antitumor and Anticancer Research

Cancer research has shown interest in pyrrolopyrazine derivatives due to their antitumor activities. These compounds can interfere with various cellular pathways involved in cancer cell proliferation and survival. The exploration of these derivatives in cancer therapeutics could lead to new treatments for various types of cancer .

Kinase Inhibition for Targeted Therapies

Kinases are enzymes that play a critical role in signaling pathways within cells. Pyrrolopyrazine derivatives have been identified as potent kinase inhibitors, which is significant for the development of targeted therapies. These inhibitors can be designed to selectively target specific kinases implicated in diseases, providing a more precise approach to treatment .

Drug Discovery and Medicinal Chemistry

The unique structure of pyrrolopyrazine derivatives makes them an attractive scaffold for drug discovery. Their ability to exhibit a wide range of biological activities allows for the exploration of new therapeutic agents. Medicinal chemists can leverage the versatility of these compounds to synthesize novel drugs with improved efficacy and safety profiles .

Mechanism of Action

The 1,2,3-triazole ring produces anti-ChE activity by inhibiting both AChE and BuChE activities . Molecular docking studies have shown that the triazole moiety interacts with β-tubulin via H-bonding with numerous amino acids .

Safety and Hazards

While 1,2,3-triazoles are generally known for their low toxicity, some adverse events such as hepatotoxicity and hormonal problems have been reported, leading to a careful revision of the azole family to obtain higher efficacy with minimum side effects .

Future Directions

Given their significant biological properties, including antimicrobial, antiviral, antitubercular, anticancer, anticonvulsant, analgesic, antioxidant, anti-inflammatory, and antidepressant activities, triazoles and their derivatives have a broad range of therapeutic applications with ever-widening future scope across scientific disciplines .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for {4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazol-3-yl}methanol involves the reaction of 1H-pyrrole-2-carbaldehyde with 1,2,3-triazole in the presence of a reducing agent to form the desired product.", "Starting Materials": [ "1H-pyrrole-2-carbaldehyde", "1,2,3-triazole", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 1H-pyrrole-2-carbaldehyde and 1,2,3-triazole in a suitable solvent.", "Step 2: Add the reducing agent to the reaction mixture and stir at room temperature for several hours.", "Step 3: Purify the crude product by column chromatography to obtain {4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazol-3-yl}methanol." ] }

CAS RN

128773-84-2

Product Name

{4H,5H,6H-pyrrolo[1,2-c][1,2,3]triazol-3-yl}methanol

Molecular Formula

C6H9N3O

Molecular Weight

139.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.